Cas no 871723-90-9 (1-(5-Bromopyridin-2-yl)ethanamine)

1-(5-Bromopyridin-2-yl)ethanamine structure
871723-90-9 structure
Product Name:1-(5-Bromopyridin-2-yl)ethanamine
CAS No:871723-90-9
Molecular Formula:C7H9BrN2
Molecular Weight:201.063760519028
MDL:MFCD27921507
CID:1025490
PubChem ID:51358483

1-(5-Bromopyridin-2-yl)ethanamine Properties

Names and Identifiers

    • 1-(5-Bromopyridin-2-yl)ethanamine
    • 1-(5-Bromopyridin-2-yl)ethamine
    • 1-(5-bromopyridin-2-yl)ethanamine hydrochloride
    • 2-(1-Aminoethyl)-5-bromopyridine
    • 1-(5-Bromopyridin-2-yl)ethan-1-amine
    • VKVGAVMRFMGWMB-UHFFFAOYSA-N
    • 3774AC
    • 1-(5-Bromo-pyridin-2-yl)-ethylamine
    • SY046404
    • 2-Pyridinemethanamine, 5-bromo-?-methyl-
    • 2-Pyridinemethanamine, 5-bromo-alpha-methyl-
    • 5-Bromo-α-methyl-2-pyridinemethanamine (ACI)
    • 1-(5-Bromopyridin-2-yl)ethylamine
    • N11298
    • DB-336812
    • CS-0130327
    • MFCD09256734
    • DTXSID80679975
    • (S)-1-(5-Bromopyridin-2-yl)ethan-1-amine
    • SCHEMBL2588895
    • SB46641
    • SB55406
    • MFCD17016105
    • AKOS015917042
    • (S)-1-(5-Bromo-2-pyridyl)ethanamine
    • SB46655
    • (R)-1-(5-Bromopyridin-2-yl)ethan-1-amine
    • SY352715
    • (R)-1-(5-Bromo-2-pyridyl)ethanamine
    • WJB72390
    • 871723-90-9
    • SY383552
    • EN300-190553
    • CS-12320
    • MFCD09256735
    • MDL: MFCD27921507
    • InChIKey: VKVGAVMRFMGWMB-UHFFFAOYSA-N
    • Inchi: 1S/C7H9BrN2/c1-5(9)7-3-2-6(8)4-10-7/h2-5H,9H2,1H3
    • SMILES: BrC1C=CC(C(C)N)=NC=1

Computed Properties

  • Exact Mass: 199.995
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 199.995
  • Heavy Atom Count: 10
  • Complexity: 108
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Boiling Point: 257.6±25.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C
  • Flash Point: 109.6±23.2 °C
  • Density: 1.5±0.1 g/cm3

1-(5-Bromopyridin-2-yl)ethanamine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IEVB-100mg
2-Pyridinemethanamine, 5-bromo-a-methyl-
871723-90-9 97%
100mg
$96.00 2024-04-21
A2B Chem LLC
AI58279-50mg
1-(5-Bromopyridin-2-yl)ethanamine
871723-90-9 95%
50mg
$110.00
Aaron
AR00IF3N-100mg
2-Pyridinemethanamine, 5-bromo-a-methyl-
871723-90-9 98%
100mg
$72.00 2025-02-28
abcr
AB464781-250 mg
1-(5-Bromopyridin-2-yl)ethanamine, 95%; .
871723-90-9 95%
250MG
€290.50 2023-07-18
Alichem
A029184080-5g
1-(5-Bromopyridin-2-yl)ethanamine
871723-90-9 95%
5g
$766.02 2023-08-31
Ambeed
A461075-250mg
2-(1-Aminoethyl)-5-bromopyridine
871723-90-9 98%
250mg
$144.0
Chemenu
CM117873-5g
2-(1-Aminoethyl)-5-bromopyridine
871723-90-9 95%
5g
$702 2021-08-06
Enamine
EN300-190553-1.0g
1-(5-bromopyridin-2-yl)ethan-1-amine
871723-90-9 95%
1g
$0.0
eNovation Chemicals LLC
D696029-0.25g
2-(1-Aminoethyl)-5-bromopyridine
871723-90-9 95%
0.25g
$180 2022-10-13
TRC
B682298-50mg
1-(5-Bromopyridin-2-yl)ethanamine
871723-90-9
50mg
$ 70.00 2022-06-06

1-(5-Bromopyridin-2-yl)ethanamine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water ;  48 h, rt
1.2 Solvents: Water ;  24 h, rt
Reference
Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly
Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ;  overnight, rt
2.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water ;  48 h, rt
2.2 Solvents: Water ;  24 h, rt
Reference
Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly
Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  10 min, 0 °C; 12 h, rt
2.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ;  overnight, rt
3.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water ;  48 h, rt
3.2 Solvents: Water ;  24 h, rt
Reference
Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly
Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Toluene ,  Tetrahydrofuran ;  0 °C; 2 h, 0 °C
1.2 Solvents: Water ;  pH 7
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  10 min, 0 °C; 12 h, rt
3.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ;  overnight, rt
4.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ,  Water ;  48 h, rt
4.2 Solvents: Water ;  24 h, rt
Reference
Straight from the bottle! Wine and juice dicarboxylic acids as templates for supramolecular cage self-assembly
Begato, Federico; et al, Chemical Communications (Cambridge, 2021, 57(78), 10019-10022

1-(5-Bromopyridin-2-yl)ethanamine Raw materials

1-(5-Bromopyridin-2-yl)ethanamine Preparation Products

1-(5-Bromopyridin-2-yl)ethanamine Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:871723-90-9)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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(CAS:871723-90-9)1-(5-Bromopyridin-2-yl)ethanamine
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